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Compound of Interest

Compound Name: Freon-11

Cat. No.: B1174993 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of Freon-11 (Trichlorofluoromethane), a colorless, volatile liquid with

a faintly sweetish odor. Adherence to these protocols is critical to mitigate risks and ensure

compliance with safety regulations.

Health Hazards and Exposure Data
Freon-11 poses several health risks. Inhalation of vapors can lead to dizziness, loss of

concentration, central nervous system depression, and at high concentrations, cardiac

arrhythmia.[1][2] Contact with the liquid can cause frostbite.[1] It is crucial to be aware of the

established exposure limits to ensure personnel safety.
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Parameter Value Source

OSHA PEL (Permissible

Exposure Limit)
1,000 ppm (5,600 mg/m³) TWA [3]

NIOSH REL (Recommended

Exposure Limit)

1,000 ppm (5,600 mg/m³)

Ceiling
[3]

ACGIH TLV (Threshold Limit

Value)

1,000 ppm (5,620 mg/m³)

Ceiling
[3]

IDLH (Immediately Dangerous

to Life or Health)
2,000 ppm [3]

Boiling Point 74.5°F (23.6°C) [1]

Vapor Density 4.74 [4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling Freon-11. The

following equipment is mandatory to prevent exposure.

Core PPE Requirements:

Eye Protection: Safety glasses with side shields are required for normal conditions.[1] Where

splashes are a risk, a face shield should be worn in addition to safety glasses.[5]

Hand Protection: Insulated gloves should be worn to protect against the cold liquid.[6] For

situations with a likelihood of liquid contact, impervious gloves are recommended.[1] General

work gloves, such as leather, can provide adequate protection for handling containers.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area.[1][7] If

ventilation is inadequate, an appropriate respirator must be worn.[7] For concentrations up to

2000 ppm, a supplied-air respirator is recommended by NIOSH.[8]

Protective Clothing: General work clothing is typically sufficient.[1] If there is a possibility of

direct contact or splashes, protective clothing should be worn.[6]
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Operational Plan for Safe Handling
A systematic approach to handling Freon-11 is essential to minimize risks.

Step 1: Preparation and Area Setup

Ensure the work area is well-ventilated.[1][7] Local exhaust ventilation is preferred at filling

zones and areas where leaks are probable.[1]

Verify that an eyewash station and safety shower are readily accessible.[8]

Remove any potential ignition sources, as Freon-11 can decompose at high temperatures

(above 250°C) to form hazardous substances like hydrochloric acid, hydrofluoric acid, and

carbonyl halides.[2][9]

Assemble all necessary PPE and ensure it is in good condition.

Step 2: Handling the Chemical

Always wear the recommended PPE.[1]

Avoid breathing vapors.[2]

Prevent contact with skin and eyes.[1]

Since Freon-11 boils at 74.5°F, containers may be under pressure.[2] If a container has

been exposed to heat, it should be cooled before opening.[2]

Open containers slowly to allow for the gradual release of any built-up pressure.[10]

Do not puncture or drop containers.[1]

Step 3: In Case of a Spill or Leak

Evacuate the area and ensure it is well-ventilated.[9]

Wear a self-contained breathing apparatus (SCBA) for large spills.[9]
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Contain the spill using an absorbent material and transfer it to a sealed steel drum for

recovery or disposal.[9]

Do not flush spills into sewers.[9]

Disposal Plan
Proper disposal of Freon-11 and related waste is a legal requirement and an environmental

responsibility.

Step 1: Refrigerant Recovery

Under Section 608 of the Clean Air Act, it is illegal to intentionally vent refrigerants into the

atmosphere.[11]

A certified technician must recover the Freon-11 from equipment before its final disposal.[12]

[13] This applies to equipment that is dismantled on-site as well as appliances that enter the

waste stream intact.[13]

Use EPA-certified refrigerant recovery equipment.[11]

Step 2: Container and Waste Management

Empty containers should be tightly sealed.[1]

Contaminated absorbent materials from spills should be placed in sealed, labeled containers

for disposal.[9]

Comply with all federal, state, and local regulations regarding waste disposal.[1]

Step 3: Final Disposal

Recovered Freon-11 can be sent to an EPA-certified reclaimer for recycling or to a certified

destruction facility.[11]

The final person in the disposal chain, such as a scrap metal recycler, is responsible for

ensuring that the refrigerant has been recovered.[13] They must maintain documentation,

such as a signed statement from the person who recovered the refrigerant.[13]
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Below is a diagram illustrating the safe handling and disposal workflow for Freon-11.

Preparation

Handling

Disposal

1. Prepare Ventilated Area

2. Verify Safety Equipment (Eyewash, Shower)

3. Remove Ignition Sources

4. Don Appropriate PPE

5. Handle Freon-11 with Caution

6. Spill/Leak Response Protocol

If Spill Occurs

7. Recover Refrigerant (Certified Technician)

8. Manage Waste Containers

9. Final Disposal (Reclamation/Destruction)

Follow all Federal, State, and Local Regulations

Click to download full resolution via product page
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Caption: Workflow for Safe Handling and Disposal of Freon-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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